A supramolecular double-helix based on complementary phosphate–guanidinium pairing†
Chemical Communications Pub Date: 2021-08-27 DOI: 10.1039/D1CC04644F
Abstract
A double-helical supramolecular structure was formed by self-assembly of 1,1′-binaphthyl-based bisguanidines and bisphosphoric acids. Interestingly the homochiral (S,S) + (S,S)-pair forms a left-handed double-helix, while the heterochiral (S,S) + (R,R)-pair forms a non-helical dimer.
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